![molecular formula C10H14N2O B6262490 rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, trans CAS No. 1820583-48-9](/img/no-structure.png)
rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, trans
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, trans, also known as trans-1-pyrimidinylcyclohexanol, is a chiral compound widely used in organic synthesis as a chiral auxiliary. It is a versatile compound with a wide range of applications, including asymmetric synthesis, drug discovery, and catalysis. Trans-1-pyrimidinylcyclohexanol has been widely studied and its use in organic synthesis has become increasingly popular in recent years.
Scientific Research Applications
Trans-1-pyrimidinylcyclohexanol has been used in a variety of scientific research applications, including asymmetric synthesis, drug discovery, and catalysis. In asymmetric synthesis, rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, transmidinylcyclohexanol has been used as a chiral auxiliary to facilitate the synthesis of enantiomerically pure compounds. In drug discovery, rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, transmidinylcyclohexanol has been used as a chiral scaffold to screen for potential new drugs. In catalysis, rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, transmidinylcyclohexanol has been used as a catalyst for a variety of reactions, including the asymmetric synthesis of chiral compounds.
Mechanism of Action
Trans-1-pyrimidinylcyclohexanol acts as a chiral auxiliary in asymmetric synthesis, allowing for the synthesis of enantiomerically pure compounds. In drug discovery, rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, transmidinylcyclohexanol acts as a chiral scaffold, allowing for the screening of potential new drugs. In catalysis, rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, transmidinylcyclohexanol acts as a catalyst, allowing for the asymmetric synthesis of chiral compounds.
Biochemical and Physiological Effects
Trans-1-pyrimidinylcyclohexanol is a chiral compound and is not known to have any direct biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
Trans-1-pyrimidinylcyclohexanol has several advantages for use in laboratory experiments. It is a versatile compound with a wide range of applications, including asymmetric synthesis, drug discovery, and catalysis. It is also relatively easy to synthesize, and can be purified by distillation and recrystallization. However, rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, transmidinylcyclohexanol is not without its limitations. It is not a very potent compound, and therefore may not be suitable for use in some applications.
Future Directions
There are a number of potential future directions for the use of rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, transmidinylcyclohexanol. These include the use of rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, transmidinylcyclohexanol as a chiral auxiliary in the synthesis of complex molecules, such as peptides and proteins. Additionally, rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, transmidinylcyclohexanol could be used as a chiral scaffold for the screening of potential new drugs. Finally, rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, transmidinylcyclohexanol could be used as a catalyst for the asymmetric synthesis of chiral compounds.
Synthesis Methods
Trans-1-pyrimidinylcyclohexanol can be synthesized from the reaction of cyclohexanol and pyrimidine. The reaction proceeds via a nucleophilic substitution reaction, with the pyrimidine acting as the nucleophile and the cyclohexanol as the electrophile. The product is then purified by distillation and recrystallization.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, trans involves the conversion of a pyrimidine derivative to the desired alcohol through a series of reactions.", "Starting Materials": [ "2,4-dichloro-5-nitropyrimidine", "cyclohexene", "sodium borohydride", "acetic acid", "sodium hydroxide", "methanol", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Reduction of 2,4-dichloro-5-nitropyrimidine with sodium borohydride in methanol to yield 2,4-dichloro-5-aminopyrimidine", "Step 2: Alkylation of 2,4-dichloro-5-aminopyrimidine with cyclohexene in the presence of acetic acid to yield rac-(1R,2S)-2-(cyclohex-1-en-1-yl)pyrimidine", "Step 3: Reduction of rac-(1R,2S)-2-(cyclohex-1-en-1-yl)pyrimidine with sodium borohydride in methanol to yield rac-(1R,2S)-2-(cyclohex-1-yl)pyrimidine", "Step 4: Hydrolysis of rac-(1R,2S)-2-(cyclohex-1-yl)pyrimidine with sodium hydroxide in water to yield rac-(1R,2S)-2-(cyclohex-1-yl)pyrimidin-5-ol", "Step 5: Epoxidation of rac-(1R,2S)-2-(cyclohex-1-yl)pyrimidin-5-ol with m-chloroperbenzoic acid in dichloromethane to yield rac-(1R,2S)-2-(cyclohex-1-yl)pyrimidin-5-ol epoxide", "Step 6: Ring opening of rac-(1R,2S)-2-(cyclohex-1-yl)pyrimidin-5-ol epoxide with hydrochloric acid in methanol to yield rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, trans", "Step 7: Purification of rac-(1R,2S)-2-(pyrimidin-5-yl)cyclohexan-1-ol, trans by recrystallization from methanol and drying under vacuum" ] } | |
CAS RN |
1820583-48-9 |
Molecular Formula |
C10H14N2O |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.